N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[[1-(4-methoxyphenyl)sulfonylpyrrolidin-2-yl]methyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H21F3N2O4S/c1-29-17-8-10-18(11-9-17)30(27,28)25-12-2-3-16(25)13-24-19(26)14-4-6-15(7-5-14)20(21,22)23/h4-11,16H,2-3,12-13H2,1H3,(H,24,26)
• InChI Key: HTYJXNREZJAEOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCC2CNC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H21F3N2O4S
• Molecular Weight: 442.5 g/mol

Description

“N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}-4-(trifluoromethyl)benzamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of such a compound would likely involve the construction of the pyrrolidine ring from different cyclic or acyclic precursors, or the functionalization of preformed pyrrolidine rings. The exact method would depend on the specific requirements of the synthesis and the available starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the pyrrolidine ring, the benzamide group, and the trifluoromethyl group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

The pyrrolidine ring in F2574-0359 serves as a versatile scaffold for designing novel biologically active compounds. Medicinal chemists widely use this nitrogen heterocycle due to several key features:

• .

Antibacterial Agents

F2574-0359 derivatives have shown promising antibacterial activity. .

Anti-Inflammatory Properties

Exploring the anti-inflammatory potential of F2574-0359 derivatives could be valuable. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrrolidine derivatives are used in medicinal chemistry due to their bioactivity.

Future Directions

Future research could explore the synthesis of this compound and its derivatives, investigate their properties, and evaluate their potential applications, particularly in the field of medicinal chemistry.